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Compound of Interest

Compound Name:
1-Benzyl-4-

oxocyclohexanecarboxylic acid

Cat. No.: B1610608 Get Quote

An In-depth Technical Guide to 1-Benzyl-4-oxocyclohexanecarboxylic Acid: Properties,

Synthesis, and Applications

Introduction
1-Benzyl-4-oxocyclohexanecarboxylic acid is a multifaceted organic compound featuring a

unique combination of three key functional groups: a benzyl group, a cyclohexanone core, and

a carboxylic acid. This arrangement provides a rigid, three-dimensional scaffold that is of

significant interest to researchers in medicinal chemistry and organic synthesis. The presence

of a quaternary carbon center substituted with both a carboxylic acid and a benzyl group,

combined with a ketone at the 4-position, offers multiple points for chemical modification and

derivatization. This guide, intended for researchers, scientists, and drug development

professionals, provides a comprehensive overview of the chemical properties, synthesis,

reactivity, and potential applications of this versatile building block.

Molecular Structure and Physicochemical
Properties
The structural foundation of 1-Benzyl-4-oxocyclohexanecarboxylic acid dictates its chemical

behavior and potential utility.
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Systematic IUPAC Name: 1-benzyl-4-oxocyclohexane-1-carboxylic acid

CAS Number: 56868-12-3[1][2][3]

Molecular Formula: C₁₄H₁₆O₃[1][4]

Synonyms: 4-Oxo-1-benzylcyclohexanecarboxylic acid

Structural Features
The molecule's architecture is characterized by a cyclohexane ring with a ketone at the C4

position. The C1 position is a quaternary center, covalently bonded to both a benzyl group and

a carboxylic acid. This structure prevents epimerization at the C1 position, providing a stable

stereochemical anchor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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